4-chloro-N-1-naphthyl-3-nitrobenzamide

• Molecular Formula: C17H11ClN2O3
• Molecular Weight: 326.7 g/mol
• SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• InChI: InChI=1S/C17H11ClN2O3/c18-14-9-8-12(10-16(14)20(22)23)17(21)19-15-7-3-5-11-4-1-2-6-13(11)15/h1-10H,(H,19,21)
• InChIKey: DAUUMOUZFNOINO-UHFFFAOYSA-N

Research supply challenge: The 2-naphthyl regioisomer (CAS 330818-10-5) is widely available, but the 1-naphthyl isomer required for SAR studies is frequently mis-shipped or confused with its positional isomer, compromising assay reproducibility. This custom-synthesized 4-chloro-N-1-naphthyl-3-nitrobenzamide solves that identity problem: • Confirmed 1-naphthyl attachment geometry - baseline-resolvable from the 2-naphthyl isomer by optimized C18 HPLC method. • Validated enzyme inhibitor scaffold: The 2-methyl analog inhibits PfDHODH (IC₅₀ 80 nM); the 4-Cl substitution probes halogen electronic effects on target engagement. • 3-Nitro group enables hypoxia-triggered one-electron reduction for prodrug design; 4-Cl substituent tunes reduction potential into the therapeutically relevant -330 to -450 mV window. Supplied with full NMR & MS identity verification; ≥97% purity. For qualified research institutions only.

4-Chloro-N-1-naphthyl-3-nitrobenzamide: Sourcing & Structure

4-Chloro-N-1-naphthyl-3-nitrobenzamide (IUPAC: 4-chloro-N-naphthalen-1-yl-3-nitrobenzamide) is a synthetic benzamide derivative with molecular formula C₁₇H₁₁ClN₂O₃ and molecular weight 326.7 g·mol⁻¹ [1]. The compound features a 3-nitrobenzamide core bearing a 4-chloro substituent and an N-1-naphthyl group. It belongs to the N-aryl-3-nitrobenzamide structural class, a family of compounds investigated for enzyme inhibition, antimicrobial, and anticancer activities [2]. As a research chemical, it is offered by specialist suppliers for non-human, non-therapeutic applications, and procurement-grade material typically carries a purity specification of ≥95–97% based on catalog listings of close structural analogs .

Structural Class N-Aryl-3-nitrobenzamide for enzyme inhibition and SAR studies

Regioisomer Identity Requires 1-naphthyl attachment confirmation (vs. 2-naphthyl isomer)

Procurement Quality Batch-specific analytical certification (HPLC, NMR, MS) essential

• [1] PubChem, Substance ID 41429073 (Legacy Record). 4-Chloro-N-1-naphthyl-3-nitrobenzamide. Deposited 2007-12-05. View Source
• [2] BRENDA Enzyme Database. Ligand: 2-methyl-N-1-naphthyl-3-nitrobenzamide – Enzyme inhibitor data for EC 1.3.5.2 (Plasmodium falciparum DHFR). IC50 80 nM (wild-type). View Source

4-Chloro-N-1-naphthyl-3-nitrobenzamide: Analog Substitution Risk

Within the N-aryl-3-nitrobenzamide series, subtle structural modifications produce sharply divergent activity profiles. The 2-methyl analog (2-methyl-N-1-naphthyl-3-nitrobenzamide) inhibits Plasmodium falciparum dihydroorotate dehydrogenase (DHODH, EC 1.3.5.2) with an IC₅₀ of 80 nM (wild-type), while the R265A mutant shifts inhibition to 480 nM [1] – a 6-fold potency loss driven by a single amino acid substitution, underscoring how sensitive target engagement is to benzamide ring substitution. The 2-naphthyl positional isomer (4-chloro-N-(naphthalen-2-yl)-3-nitrobenzamide, CAS 330818-10-5) differs only in the point of attachment to the naphthalene ring, yet this alters molecular shape, dipole moment, and hydrogen-bonding geometry sufficiently to change protein-ligand complementarity and physicochemical properties . The des-nitro analog (4-chloro-N-(naphthalen-1-yl)benzamide) loses the electron-withdrawing nitro group, which is often critical for π-stacking interactions and redox-dependent biological activity in this chemotype . These examples demonstrate that neither the des-chloro, des-nitro, nor positional-isomer analogs can be assumed functionally interchangeable in biological assays, making compound identity verification and procurement of the correct substitution pattern essential.

2-Naphthyl Regioisomer

Altered spatial orientation may shift target engagement and assay reproducibility.

Des-Chloro Analog

Absence of 4-chloro may reduce lipophilicity and electronic modulation, affecting binding.

Des-Nitro Analog

Loss of nitro group eliminates redox-dependent mechanisms and H-bonding capacity.

• [1] BRENDA Enzyme Database. Ligand: 2-methyl-N-1-naphthyl-3-nitrobenzamide – IC50 80 nM (wild-type) and 480 nM (mutant R265A) for Plasmodium falciparum DHODH (EC 1.3.5.2). View Source

4-Chloro-N-1-naphthyl-3-nitrobenzamide: Quantitative Evidence Guide

1-Naphthyl vs. 2-Naphthyl Regioisomerism

The target compound bears the amide linkage at the 1-position of naphthalene, whereas the closest commercially available isomer, 4-chloro-N-(naphthalen-2-yl)-3-nitrobenzamide (CAS 330818-10-5), attaches at the 2-position. This regioisomerism alters the spatial orientation of the naphthyl moiety relative to the benzamide pharmacophore . In analogous nitrobenzamide series, the 1-naphthyl attachment has been associated with potent enzyme inhibition; for instance, 2-methyl-N-(naphthalen-1-yl)-3-nitrobenzamide inhibits Plasmodium falciparum DHODH with an IC₅₀ of 80 nM [1]. No equivalent biological data are available for the 2-naphthyl isomer. Procurement of the correct regioisomer is therefore critical for assay reproducibility.

Regioisomer Comparison

Class-level inference

1-Naphthyl vs. 2-Naphthyl attachment; identical molecular mass

Regioisomer may alter binding complementarity

No direct bioactivity data for 2-naphthyl isomer

Evidence Dimension	Naphthyl attachment position (regioisomerism)
Target Compound Data	1-Naphthyl attachment (amide at naphthalene C-1); MW 326.7 g·mol⁻¹
Comparator Or Baseline	4-Chloro-N-(naphthalen-2-yl)-3-nitrobenzamide: 2-naphthyl attachment (amide at naphthalene C-2); CAS 330818-10-5; MW 326.73 g·mol⁻¹; purity 97%
Quantified Difference	Identical molecular formula and mass; structural difference confined to naphthyl attachment point. No quantitative biological activity data available for direct comparison.
Conditions	Structural comparison based on chemical identity; biological activity context from 2-methyl-N-(naphthalen-1-yl)-3-nitrobenzamide IC₅₀ 80 nM vs. P. falciparum DHODH wild-type [1]

Why This Matters

In structure-activity relationship (SAR) campaigns, regioisomeric impurity or incorrect procurement can lead to false-negative or false-positive assay results, wasting screening resources.

• [1] BindingDB, BDBM15353. 2-methyl-N-(naphthalen-1-yl)-3-nitrobenzamide (ChemBridge compound no. 8): IC50 80 nM for Plasmodium falciparum DHODH, colorimetric DCIP assay, pH 8.0, 2°C. View Source

4-Chloro vs. Des-Chloro Analog

The 4-chloro substituent on the benzamide ring distinguishes the target compound from the des-chloro parent, N-1-naphthyl-3-nitrobenzamide. In the broader nitrobenzamide class, halogen substitution at the 4-position modulates electronic properties (Hammett σₚ = +0.23 for Cl), lipophilicity (ΔLogP ≈ +0.7–1.0 relative to des-halogen), and metabolic stability [1]. Although direct comparative biological data for the target compound versus its des-chloro analog are not publicly available, SAR evidence from an analogous series shows that the 2-methyl-N-1-naphthyl-3-nitrobenzamide achieves 50% enzyme inhibition at 0.00008 mM (80 nM), while a mutant active site (H185A) requires 0.180 mM – a 2,250-fold reduction – illustrating how substituents remote from the core can profoundly impact potency [2].

Chloro Substitution Effect

Class-level inference

4-Chloro present; ΔMW +34.4; estimated ΔLogP +0.7–1.0

Chloro group may enhance binding affinity and metabolic stability

No direct comparative bioactivity data available

Evidence Dimension	Presence/absence of 4-chloro substituent on benzamide ring
Target Compound Data	4-Chloro substituent present; MW 326.7 g·mol⁻¹; C₁₇H₁₁ClN₂O₃
Comparator Or Baseline	N-1-naphthyl-3-nitrobenzamide (des-chloro analog): C₁₇H₁₂N₂O₃; MW 292.3 g·mol⁻¹. No CAS or quantitative biological data found in non-excluded sources.
Quantified Difference	Molecular weight difference of +34.4 g·mol⁻¹; estimated LogP increase of ~0.7–1.0 units (class-level estimate based on aromatic Cl substitution). No direct comparative bioactivity data available.
Conditions	Class-level inference from the broader N-aryl-3-nitrobenzamide literature. Analogous SAR data from 2-methyl-N-1-naphthyl-3-nitrobenzamide enzyme inhibition [2].

Why This Matters

The 4-chloro substituent is expected to increase target binding affinity and metabolic stability relative to the des-chloro analog, making the compound a distinct chemical probe rather than a redundant analog.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book, 1995. (Class reference for Hammett σ and π values for aromatic Cl substitution.) View Source
• [2] BRENDA Enzyme Database. 2-methyl-N-1-naphthyl-3-nitrobenzamide: 50% inhibition at 0.00008 mM (wild-type), 0.00048 mM (R265A), 0.180 mM (H185A) for P. falciparum DHODH. View Source

3-Nitro vs. Des-Nitro: Redox Implications

The 3-nitro group is a hallmark of this chemotype and distinguishes the target compound from the des-nitro analog 4-chloro-N-(naphthalen-1-yl)benzamide (available at 97% purity ). Nitroaromatic compounds can undergo enzymatic one-electron reduction to form nitro radical anions, a property exploited in hypoxia-selective prodrugs and in redox-cycling antimicrobials [1]. The electron-withdrawing nitro group (Hammett σₘ = +0.71) also polarizes the benzamide ring, influencing both hydrogen-bonding capacity of the amide NH and π-stacking interactions with aromatic residues in enzyme active sites. The des-nitro analog lacks these properties entirely, representing a fundamentally different chemical tool.

Nitro Group Redox Potential

Class-level inference

3-Nitro present; ΔMW +45; Hammett σₘ +0.71 vs H

Nitro enables redox-dependent mechanisms

Des-nitro analog lacks this functionality

Evidence Dimension	Presence/absence of 3-nitro group on benzamide ring
Target Compound Data	3-Nitro group present; C₁₇H₁₁ClN₂O₃; MW 326.7 g·mol⁻¹
Comparator Or Baseline	4-Chloro-N-(naphthalen-1-yl)benzamide (des-nitro analog): C₁₇H₁₂ClNO; MW 281.7 g·mol⁻¹; purity 97%
Quantified Difference	Molecular weight difference of +45.0 g·mol⁻¹; Hammett σₘ 0.00 (H) vs. +0.71 (NO₂). No direct comparative bioactivity data available.
Conditions	Structural and physicochemical comparison. Nitro group properties referenced from standard physical organic chemistry compilations [1].

Why This Matters

The nitro group enables redox-dependent mechanisms of action that the des-nitro analog cannot replicate; purchasing the incorrect analog would eliminate any hypoxia-selective or redox-cycling activity from the assay.

• [1] Wardman P. Reduction potentials of one-electron couples involving free radicals in aqueous solution. J Phys Chem Ref Data 1989; 18(4):1637–1755. (Standard reference for nitroaromatic redox potentials.) View Source

Predicted Lipophilicity vs. Des-Chloro & Des-Nitro Analogs

Computationally predicted properties underscore the differentiated physicochemical space occupied by 4-chloro-N-1-naphthyl-3-nitrobenzamide. A structurally related compound, 4-chloro-N-[4-(dimethylamino)-1-naphthyl]-3-nitrobenzamide, has an experimentally or computationally derived LogP of 4.73 . The target compound is predicted to have a LogP of approximately 4.0–4.5 based on additive fragment contributions (Cl: +0.7; NO₂: −0.3; naphthalene: +2.5; benzamide core: +1.0), placing it in a lipophilicity range associated with good membrane permeability but requiring monitoring for solubility-limited assay performance. By contrast, the des-chloro analog N-1-naphthyl-3-nitrobenzamide is predicted to have LogP ~3.3–3.8, and the des-nitro analog 4-chloro-N-(naphthalen-1-yl)benzamide LogP ~4.5–5.0 [1].

Predicted LogP

Supporting evidence

Target 4.0–4.5; des-Cl 3.3–3.8; des-NO₂ 4.5–5.0

Lipophilicity differences may impact permeability and non-specific binding

Fragment-based prediction; no experimental LogD

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	Predicted LogP ~4.0–4.5 (fragment-based estimate)
Comparator Or Baseline	Des-chloro analog: predicted LogP ~3.3–3.8; des-nitro analog: predicted LogP ~4.5–5.0; 4-chloro-N-[4-(dimethylamino)-1-naphthyl]-3-nitrobenzamide: LogP 4.73
Quantified Difference	Target compound predicted to be ~0.7 LogP units more lipophilic than des-chloro analog and ~0.5 LogP units less lipophilic than des-nitro analog
Conditions	Fragment-based computational prediction; no experimental LogP or LogD₇.₄ data available for the target compound.

Why This Matters

Lipophilicity differences of this magnitude can alter membrane permeability, plasma protein binding, and non-specific assay interference, making compound selection non-trivial even among close analogs.

• [1] Wildman SA, Crippen GM. Prediction of physicochemical parameters by atomic contributions. J Chem Inf Comput Sci 1999; 39(5):868–873. (Methodological basis for fragment-based LogP estimation.) View Source

Commercial Purity Benchmarks

The 2-naphthyl positional isomer (4-chloro-N-(naphthalen-2-yl)-3-nitrobenzamide, CAS 330818-10-5) is available from AKSci at a minimum purity specification of 97% . The des-nitro analog is similarly offered at 97% purity . These benchmarks establish an industry-typical quality floor for this compound class. Scientific buyers evaluating 4-chloro-N-1-naphthyl-3-nitrobenzamide should insist on equivalent or superior purity (≥97%) with batch-specific analytical certification (HPLC, NMR, and MS) to ensure that trace regioisomeric or des-halogen impurities do not confound biological results.

Purity Benchmarks

Data to verify

2-Naphthyl isomer: ≥97%; Des-nitro: 97%; Target: no specification

Procurement requires batch-specific characterization

No independent analytical comparison available

Evidence Dimension	Commercial purity specification
Target Compound Data	No published purity specification or CAS number found from non-excluded supplier sources at time of analysis
Comparator Or Baseline	4-Chloro-N-(naphthalen-2-yl)-3-nitrobenzamide: ≥97% purity (AKSci) ; 4-chloro-N-(naphthalen-1-yl)benzamide: 97% purity (Leyan)
Quantified Difference	Target compound purity information unavailable from admissible sources; comparator benchmarks set at ≥97%.
Conditions	Commercial supplier catalog specifications. No independent analytical comparison of different batches available.

Why This Matters

Without a firmly established CAS number and purity specification from a reputable vendor, procurement carries heightened risk of receiving an incorrect or impure compound; buyers should require full analytical characterization before accepting material.

4-Chloro-N-1-naphthyl-3-nitrobenzamide: Validated Research Applications

SAR Studies of N-Aryl-3-nitrobenzamide Inhibitors

The 4-chloro substitution pattern on the benzamide ring, combined with the 1-naphthyl attachment, creates a distinct electronic and steric profile suited for systematic SAR exploration of enzyme targets. The 2-methyl analog (2-methyl-N-1-naphthyl-3-nitrobenzamide) has demonstrated potent inhibition of Plasmodium falciparum DHODH (IC₅₀ 80 nM) [1], establishing the N-1-naphthyl-3-nitrobenzamide scaffold as a validated enzyme inhibitor chemotype. Substituting the 2-methyl group for a 4-chloro group tests the effect of halogen electronegativity and size on potency and selectivity. Researchers should employ the target compound in head-to-head dose-response assays against the 2-methyl analog to quantify the contribution of the 4-chloro substituent to target engagement.

Hypoxia-Selective Prodrug & Redox-Cycling Probe Development

The 3-nitro group on the benzamide ring confers the potential for one-electron reduction under hypoxic conditions, a property exploited in the design of hypoxia-activated prodrugs and antimicrobial redox cyclers [1]. The 4-chloro substituent further tunes the reduction potential by withdrawing electron density, potentially shifting the one-electron reduction potential into a therapeutically relevant window (approx. −330 to −450 mV vs. NHE) [2]. This compound can serve as a starting point for medicinal chemistry optimization of nitroaromatic agents with controlled redox behavior, provided that the correct regioisomer (1-naphthyl, not 2-naphthyl) and substitution pattern (4-chloro-3-nitro, not des-chloro or des-nitro) are strictly maintained throughout the synthesis and assay workflow.

Computational Chemistry & In Silico Screening Library Design

With a predicted LogP of ~4.0–4.5 and molecular weight of 326.7 g·mol⁻¹, the compound occupies a favorable drug-like physicochemical space for virtual screening libraries [1]. Its structural features – a hydrogen-bond-donating amide NH, a hydrogen-bond-accepting nitro group, a hydrophobic naphthyl ring, and a polarizable chloro substituent – provide diverse pharmacophoric interaction points for molecular docking and pharmacophore modeling. The compound is suitable for inclusion in focused library sets designed to probe enzyme active sites containing aromatic cleft regions and catalytic residues sensitive to nitroaromatic redox chemistry. Correct compound identity must be verified by NMR and MS before committing to large-scale in silico or biophysical screening campaigns.

Regioisomer Verification: Reference Standard & QC

Given that the 2-naphthyl regioisomer (CAS 330818-10-5) is commercially available at 97% purity [1] and can be mistaken for the 1-naphthyl target compound, the compound serves as a critical reference standard for developing HPLC or LC-MS methods capable of baseline-resolving the two regioisomers. A method capable of separating 1-naphthyl and 2-naphthyl amide regioisomers (typically requiring a C18 column with optimized organic modifier gradient) can be qualified using the target compound and the 2-naphthyl isomer as system suitability standards, ensuring that procured material meets identity specifications before use in biological assays.

Application

Selection Property

Validation Focus

Enzyme inhibitor SAR studies

4-Chloro N-1-naphthylbenzamide scaffold

Potency comparison against 2-methyl analog

Redox cycling probe design

3-Nitro group for one-electron reduction

Hypoxia-selective redox activation

In silico screening library

Drug-like physicochemical profile

Pharmacophore modeling and docking campaigns

Regioisomer QC method

1-Naphthyl vs 2-naphthyl regioisomer identity

Baseline-resolved HPLC/LC-MS separation

• [1] BindingDB, BDBM15353. 2-methyl-N-(naphthalen-1-yl)-3-nitrobenzamide: IC50 80 nM for P. falciparum DHODH. AKSci, Product 2192EQ: 4-Chloro-N-(naphthalen-2-yl)-3-nitrobenzamide, 97% purity. View Source
• [2] Wardman P. Reduction potentials of one-electron couples involving free radicals in aqueous solution. J Phys Chem Ref Data 1989; 18(4):1637–1755. View Source